Cas no 1806807-66-8 (3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine
• CAS No: 1806807-66-8
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4853896
• Update Time: 2025-06-07

3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-2-1-3(11)4(5(8)9)12-6(2)10/h1,5H,11H2
• InChI Key： CBZXXXURUIVZHQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine

3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine: A Key Intermediate in Modern Pharmaceutical Research

Compound with the CAS number 1806807-66-8 is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. The molecular structure of 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine features a pyridine core substituted with an amino group, a chloro group, a difluoromethyl group, and an iodine atom. These functional groups make it an invaluable building block for the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents.

The pyridine ring is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of multiple substituents on this ring enhances its reactivity and allows for further functionalization, making it a preferred choice for drug discovery campaigns. The specific arrangement of the amino, chloro, difluoromethyl, and iodine groups on the pyridine core imparts unique chemical properties that are exploited in synthetic methodologies.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine has emerged as a critical intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The iodine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups and the construction of more complex molecular architectures.

One of the most notable applications of this compound is in the synthesis of tyrosine kinase inhibitors (TKIs). These inhibitors have revolutionized the treatment of chronic myeloid leukemia (CML) and other hematological malignancies. The structural features of 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine allow for the development of TKIs with high selectivity and potency. For instance, derivatives of this compound have been shown to bind tightly to the ATP-binding site of kinases, thereby inhibiting their activity and disrupting downstream signaling pathways.

The difluoromethyl group is a particularly important feature from a pharmacokinetic perspective. It enhances metabolic stability by preventing oxidative degradation and improves binding affinity by increasing lipophilicity. This makes 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine-based compounds ideal candidates for oral administration and prolonged therapeutic effects.

Recent advancements in computational chemistry have further highlighted the potential of this intermediate. Molecular modeling studies have revealed that the electronic distribution around the pyridine ring is highly conducive to interactions with biological targets. This has led to the design of novel analogs with improved pharmacological profiles. For example, computational screening has identified derivatives with enhanced binding affinity to specific kinases while maintaining good selectivity against off-target enzymes.

The synthesis of 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine itself is a testament to the ingenuity of modern synthetic organic chemistry. Multi-step synthetic routes have been developed that leverage transition metal catalysis, nucleophilic aromatic substitution, and other advanced techniques. These methods not only provide high yields but also offer scalability for industrial production. The ability to produce this compound efficiently is crucial for its widespread use in drug discovery programs.

The role of this compound extends beyond kinase inhibitors. It has also been utilized in the development of antiviral agents and antimicrobial compounds. The structural diversity achievable through functionalization allows for targeting a wide range of biological processes. For instance, derivatives have been investigated for their potential to inhibit viral proteases and polymerases, offering new avenues for antiviral therapy.

In conclusion, 3-Amino-5-chloro-2-(difluoromethyl)-6-iodopyridine (CAS no. 1806807-66-8) is a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active compounds. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound will undoubtedly play a pivotal role in the next generation of drugs.